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Compound Focus: Sulfaquinoxaline

Cat. No.: S544134

Approved Uses & Dosages

The following table outlines the specific conditions, species, and dosage regimens for sulfaquinoxaline as

defined by U.S. federal regulations and product labels [1] [2].

: L Dosage / . : o
Species Indication . Administration & Limitations
Concentration
Chickens Prevention of 0.015% - 0.0175% in  Feed continuously from placement
Coccidiosis (Eimeria feed on litter through hazard period. 10-
spp.) day withdrawal before slaughter [1].
Control of Coccidiosis  0.1% for 48-72h, Complex intermittent schedule. 10-
(Eimeria spp.) then 0.05% day withdrawal before slaughter [1]
intermittently [2].
Fowl Cholera & Fowl 0.1% in feed for 48- 10-day withdrawal before slaughter
Typhoid 72 hours [1].
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) L Dosage / . . .
Species Indication . Administration & Limitations
Concentration
Turkeys Prevention of 0.0175% in feed Feed during confinement. 10-day
Coccidiosis (E. withdrawal before slaughter [1].

meleagrimitis, E.
adenoeides)

Control of Coccidiosis 0.05% in feed, 2 Repeat 2-day-on/3-day-off cycle as
(E. meleagrimitis, E. days on/3 days off needed. 10-day withdrawal before
adenoeides) slaughter [1].
Cattle & Control & Treatment of 6 mg/Ib body weight Administer in drinking water or as a
Calves Coccidiosis (E. bovis, for 3-5 days drench. Not for use in lactating
E. zuernir) dairy cattle [2] [3].
Rabbits Prevention of 0.025% in feed Start after weaning; feed
Coccidiosis (E. stiedae) continuously for 30 days or 2

days/week until marketing. 10-day
withdrawal [1].

Control of Coccidiosis 0.1% in feed Feed for 2 weeks. 10-day
(E. stiedae) withdrawal before slaughter [1].

Safety and Toxicity

Adherence to dosage and withdrawal periods is critical to prevent toxicities and ensure food safety.

e Coagulopathy: Sulfaquinoxaline specifically inhibits vitamin K epoxide reductase, disrupting the
clotting cascade [4]. This syndrome responds well to vitamin K1 therapy [4].

¢ Crystalluria and Renal Damage: Sulfaquinoxaline or its metabolites can precipitate in renal
tubules, causing kidney damage [4]. This risk is higher in dehydrated animals [4].

e Other Adverse Effects: May include aplastic anemia, keratoconjunctivitis sicca (KCS or dry eye) in
dogs, hepatotoxicity, and various hypersensitivity reactions [4].

e Withdrawal Periods: To avoid violative residues in food, a 10-day withdrawal period is required
before slaughter for chickens, turkeys, and rabbits [1] [2]. Do not use in lactating dairy cattle or
chickens/turkeys producing eggs for human consumption [2].

© 2026 Smolecule. All rights reserved. 2/5 Tech Support


https://www.ecfr.gov/current/title-21/chapter-I/subchapter-E/part-558/subpart-B/section-558.586
https://www.ecfr.gov/current/title-21/chapter-I/subchapter-E/part-558/subpart-B/section-558.586
https://www.drugs.com/vet/sul-q-nox.html
https://www.govinfo.gov/content/pkg/CFR-2025-title21-vol6/xml/CFR-2025-title21-vol6-sec520-2325b.xml
https://www.ecfr.gov/current/title-21/chapter-I/subchapter-E/part-558/subpart-B/section-558.586
https://www.ecfr.gov/current/title-21/chapter-I/subchapter-E/part-558/subpart-B/section-558.586
https://www.smolecule.com/products/s544134?utm_src=pdf-body
https://www.sciencedirect.com/topics/pharmacology-toxicology-and-pharmaceutical-science/sulfaquinoxaline
https://www.sciencedirect.com/topics/pharmacology-toxicology-and-pharmaceutical-science/sulfaquinoxaline
https://www.smolecule.com/products/s544134?utm_src=pdf-body
https://www.sciencedirect.com/topics/pharmacology-toxicology-and-pharmaceutical-science/sulfaquinoxaline
https://www.sciencedirect.com/topics/pharmacology-toxicology-and-pharmaceutical-science/sulfaquinoxaline
https://www.sciencedirect.com/topics/pharmacology-toxicology-and-pharmaceutical-science/sulfaquinoxaline
https://www.ecfr.gov/current/title-21/chapter-I/subchapter-E/part-558/subpart-B/section-558.586
https://www.drugs.com/vet/sul-q-nox.html
https://www.drugs.com/vet/sul-q-nox.html
https://www.smolecule.com/products/s544134?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Theoretical Framework & Proof-of-Concept

S m O I e C U I e Specifications & Pricing

Analytical Methods & Residue Monitoring

Monitoring sulfaquinoxaline residues is essential for food safety. A study using UPLC-MS/MS to analyze
residues in broiler chicken muscle established a Maximum Residue Limit (MRL) of 100 pg/kg [5] [6]. The
study found that residues fell below the MRL within two days after discontinuing medication and were lower

than the limit of quantification after four days, confirming the adequacy of the 10-day withdrawal period [5]

[6].

Click to download full resolution via product page

Experimental workflow for sulfaquinoxaline residue analysis in tissue.
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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